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Compound of Interest

Compound Name: Naphthoxylactic acid

Cat. No.: B077864

Protocol for Preparing Naphthoxyacetic Acid
Stock Solution for Plant Culture

Application Notes for Researchers and Drug
Development Professionals

Introduction

2-Naphthoxyacetic acid (NOA) is a synthetic auxin, a class of plant hormones that plays a
crucial role in regulating plant growth and development. In plant tissue culture, NOA is utilized
to stimulate cell division, elongation, and differentiation. It is particularly effective in promoting
root formation (rhizogenesis) and inducing callus formation from explants. Due to its higher
stability compared to the natural auxin, Indole-3-acetic acid (IAA), NOA is a reliable component
in culture media for various research and developmental applications, including
micropropagation, somatic embryogenesis, and genetic transformation studies. Understanding
the proper preparation of NOA stock solutions is fundamental to ensuring experimental
reproducibility and success.

Key Considerations

o Solubility: 2-Naphthoxyacetic acid has low solubility in water. Therefore, it must first be
dissolved in a suitable organic solvent, such as dimethyl sulfoxide (DMSO) or ethanol, or a
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weak base like 1IN NaOH before being brought to the final volume with sterile distilled water.

[1]

 Sterilization: While synthetic auxins are generally more heat-stable than IAA, some

degradation of NOA can occur during autoclaving.[1] For experiments requiring precise auxin

concentration, filter sterilization of the stock solution is recommended before its addition to

the cooled, autoclaved culture medium.[1]

o Storage and Stability: NOA stock solutions should be stored at 2-8°C in the dark to prevent

degradation.[1][2] Exposure to light, especially UV radiation, can cause photodegradation,

reducing the effective concentration in the culture medium over time.[1] It is advisable to

prepare fresh stock solutions regularly and store them in amber bottles or containers

wrapped in aluminum foil.

Data Presentation

Table 1: Properties and Preparation of 2-Naphthoxyacetic Acid

Property Value References
Molecular Formula C12H1003 [2][3]
Molecular Weight 202.21 g/mol [2][3]
White to beige to grey-green
Appearance ) J ey [2][3]
crystalline powder
Melting Point 151-156 °C
- Slightly soluble in cold water-
Moderately soluble in hot
Solubility water- Soluble in Dimethyl [1]

sulfoxide (DMSO), Ethanal,
Ether, Acetic Acid, 1N NaOH

Recommended Stock Solution

Concentration

1 mg/mL

[1]

Storage Temperature

2-8 °C, protected from light

[1]2]
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Experimental Protocol

Objective: To prepare a 1 mg/mL stock solution of 2-Naphthoxyacetic acid for use in plant
tissue culture media.

Materials:

o 2-Naphthoxyacetic acid (NOA) powder

e Dimethyl sulfoxide (DMSO) or 95% Ethanol

 Sterile distilled or deionized water

e 100 mL volumetric flask

o Magnetic stirrer and stir bar

« Sterile syringe filter (0.22 pm)

 Sterile storage bottles (amber or wrapped in foil)

o Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
Procedure:

» Safety Precautions: Before starting, consult the Safety Data Sheet (SDS) for 2-
Naphthoxyacetic acid. Handle the chemical in a well-ventilated area or a chemical fume
hood. Wear appropriate PPE to avoid skin and eye contact.[4][5][6][7]

e Weighing: Accurately weigh 100 mg of NOA powder using an analytical balance.
 Dissolving:

o Transfer the weighed NOA powder to a clean 100 mL volumetric flask.

o Add a small volume (approximately 2-5 mL) of DMSO or 95% ethanol to the flask.

o Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir until the NOA
powder is completely dissolved.
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¢ Dilution:

o Once the NOA is fully dissolved, slowly add sterile distilled water to the flask while
continuing to stir.

o Bring the final volume up to the 100 mL mark on the volumetric flask.
« Sterilization:

o Aseptically draw the prepared NOA solution into a sterile syringe.

o Attach a sterile 0.22 pm syringe filter to the syringe.

o Filter-sterilize the solution into a sterile amber storage bottle or a clear bottle that has been
wrapped in aluminum foil to protect it from light.

e Labeling and Storage:

o Label the storage bottle clearly with the name of the solution ("2-Naphthoxyacetic Acid
Stock Solution™), the concentration (1 mg/mL), the date of preparation, and your initials.

o Store the stock solution in a refrigerator at 2-8°C.[1][2]

Visualizations
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Workflow for Naphthoxyacetic Acid Stock Solution Preparation

Preparation

1. Weigh 100 mg
Naphthoxyacetic Acid

l

2. Dissolve in 2-5 mL
DMSO or Ethanol

;

3. Dilute to 100 mL with
Sterile Distilled Water

Sterilization
Y
4. Filter Sterilize
(0.22 um filter)

Storage

5. Label and Store at 2-8°C
in a dark, sterile bottle

Click to download full resolution via product page

Caption: Workflow for Naphthoxyacetic Acid Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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